Cas no 1218653-82-7 ((3-Fluoro-phenyl)-methylamino-acetic acid)

• Product Name: (3-Fluoro-phenyl)-methylamino-acetic acid
• CAS No: 1218653-82-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5949971
• PubChem ID: 43753697
• Update Time: 2025-05-21

(3-Fluoro-phenyl)-methylamino-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-phenyl)-methylamino-acetic acid
• 2-(3-fluorophenyl)-2-(methylamino)acetic acid hydrochloride
• Benzeneacetic acid, 3-fluoro-α-(methylamino)-
• EN300-2654123
• 2-(3-fluorophenyl)-2-(methylamino)acetic acid
• 1218653-82-7
• SCHEMBL19415851

• Inchi： 1S/C9H10FNO2/c1-11(6-9(12)13)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： ALOJGGHAQLVZLS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=CC(F)=C1)C

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 273.8±30.0 °C(Predicted)
• pka: 1.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3-Fluoro-phenyl)-methylamino-acetic acid

(3-Fluoro-phenyl)-methylamino-acetic acid (CAS No. 1218653-82-7): A Comprehensive Overview

(3-Fluoro-phenyl)-methylamino-acetic acid (CAS No. 1218653-82-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-fluorophenylglycine methylamide, is characterized by its unique structure, which includes a fluoro-substituted phenyl group and a methylamino functional group attached to a glycine backbone. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (3-Fluoro-phenyl)-methylamino-acetic acid can be represented as follows: C₉H₁₀FO₂N. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. Additionally, the amino and carboxylic acid functionalities provide opportunities for further chemical modifications, enabling the synthesis of derivatives with optimized pharmacological properties.

Recent studies have highlighted the potential of (3-Fluoro-phenyl)-methylamino-acetic acid in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to selectively modulate these receptors can lead to the development of more effective and safer therapeutic agents.

In addition to its potential as a GPCR modulator, (3-Fluoro-phenyl)-methylamino-acetic acid has also shown promise in cancer research. A study published in the Cancer Research Journal reported that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that (3-Fluoro-phenyl)-methylamino-acetic acid could serve as a lead compound for the development of novel anticancer drugs.

The synthesis of (3-Fluoro-phenyl)-methylamino-acetic acid typically involves multi-step processes, including the formation of the fluoro-substituted phenylglycine intermediate and subsequent coupling with a methylamine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of pharmacokinetics, (3-Fluoro-phenyl)-methylamino-acetic acid

The safety profile of (3-Fluoro-phenyl)-methylamino-acetic acid

In conclusion, (3-Fluoro-phenyl)-methylamino-acetic acid (CAS No. 1218653-82-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutics targeting GPCRs, cancer cell signaling pathways, and other biological targets. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, paving the way for its future clinical applications.